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Compound of Interest

Compound Name: Isotussilagine

Cat. No.: B3431560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isotussilagine, a pyrrolizidine

alkaloid of interest for its potential biological activities. This document covers its chemical and

physical properties, isolation and synthesis methodologies, and known biological context,

presented with detailed experimental protocols and data summaries to support advanced

research and development.

Core Chemical and Physical Properties
Isotussilagine is a naturally occurring pyrrolizidine alkaloid found in various plant species,

including Tussilago farfara (coltsfoot) and certain Arnica species.[1][2] Its chemical identity is

well-defined, and its properties have been characterized through various computational and

experimental methods.

Table 1: Chemical and Physical Properties of Isotussilagine
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Property Value Source

CAS Number 91108-32-6 [1][3]

Molecular Formula C₁₀H₁₇NO₃ [3]

Molecular Weight 199.25 g/mol [1][3]

IUPAC Name

methyl (1S,2R,8S)-2-hydroxy-

2-methyl-1,3,5,6,7,8-

hexahydropyrrolizine-1-

carboxylate

[3]

InChI Key
LADVYSUMGRTFSZ-

XKSSXDPKSA-N
[1][3]

Canonical SMILES
C[C@@]1(CN2CCC[C@H]2[C

@@H]1C(=O)OC)O
[3]

Topological Polar Surface Area 49.8 Å² [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 1 [3]

XLogP3 0.6 [3]

Note: Some properties are computationally derived.[3]

Isolation and Synthesis
The acquisition of pure Isotussilagine is critical for biological evaluation and structural studies.

This can be achieved through isolation from natural sources or via total chemical synthesis.

Isotussilagine is typically isolated from complex plant extracts using multi-step

chromatographic techniques.[1] The general workflow involves extraction followed by

purification.

Caption: General workflow for the isolation of Isotussilagine from plant material.
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Total synthesis provides an alternative route to obtain Isotussilagine, allowing for the

production of stereoisomers and analogues for structure-activity relationship (SAR) studies.[1]

One notable strategy involves constructing the pyrrolizidine core from a β-amino ester building

block.[1]

Biological Activity and Potential Signaling Pathways
Isotussilagine is classified as a pyrrolizidine alkaloid, a diverse family of compounds with a

wide range of biological activities.[1][4] While its close isomer, tussilagine, has been studied for

bronchodilator, anti-inflammatory, and antitussive properties, specific research into the

mechanisms of Isotussilagine is less common.[5] However, based on the activities of related

compounds and its presence in traditionally used medicinal plants, Isotussilagine is a

candidate for investigation in inflammatory and respiratory disorders.[6][7]

Many natural compounds exert anti-inflammatory effects by modulating key signaling pathways

such as the NF-κB and MAPK pathways.[8][9] It is plausible that Isotussilagine could interact

with these pathways to regulate the production of inflammatory mediators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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